Cas no 1394735-66-0 (N-(1-cyanocyclopentyl)-2-(2-{[(pyridazin-3-yl)amino]methyl}morpholin-4-yl)acetamide)

• Product Name: N-(1-cyanocyclopentyl)-2-(2-{[(pyridazin-3-yl)amino]methyl}morpholin-4-yl)acetamide
• CAS No: 1394735-66-0
• MF: C₁₇H₂₄N₆O₂
• MW: 344.411462783813
• CID: 6232513
• PubChem ID: 71872212
• Update Time: 2025-10-14

N-(1-cyanocyclopentyl)-2-(2-{[(pyridazin-3-yl)amino]methyl}morpholin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS033217469
• EN300-26687778
• N-(1-cyanocyclopentyl)-2-[2-[(pyridazin-3-ylamino)methyl]morpholin-4-yl]acetamide
• N-(1-cyanocyclopentyl)-2-(2-{[(pyridazin-3-yl)amino]methyl}morpholin-4-yl)acetamide
• 1394735-66-0
• Z1268958254

• Inchi： 1S/C17H24N6O2/c18-13-17(5-1-2-6-17)21-16(24)12-23-8-9-25-14(11-23)10-19-15-4-3-7-20-22-15/h3-4,7,14H,1-2,5-6,8-12H2,(H,19,22)(H,21,24)
• InChI Key： AOSTUNWQXBXCTA-UHFFFAOYSA-N
• SMILES： O1CCN(CC(NC2(C#N)CCCC2)=O)CC1CNC1=CC=CN=N1

Computed Properties

• Exact Mass: 344.19607403g/mol
• Monoisotopic Mass: 344.19607403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 103Ų

Additional information on N-(1-cyanocyclopentyl)-2-(2-{[(pyridazin-3-yl)amino]methyl}morpholin-4-yl)acetamide

N-(1-Cyanocyclopentyl)-2-(2-{[(Pyridazin-3-yl)amino]methyl}morpholin-4-yl)acetamide

The compound N-(1-cyanocyclopentyl)-2-(2-{[(pyridazin-3-yl)amino]methyl}morpholin-4-yl)acetamide (CAS No: 1394735-66-0) is a complex organic molecule with significant potential in the fields of pharmacology and materials science. This compound has been the subject of recent studies, particularly in its application as a novel therapeutic agent and as a building block for advanced materials.

Recent research has highlighted the unique properties of this compound, particularly its ability to act as a neuroprotective agent in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The cyanocyclopentyl group within the molecule has been shown to enhance its stability and bioavailability, making it a promising candidate for drug delivery systems. Furthermore, the pyridazin-3-yl moiety contributes to its ability to interact with specific cellular pathways, potentially offering a new avenue for treating chronic neurological conditions.

In addition to its pharmacological applications, this compound has also been explored for its role in polymer chemistry. The morpholin-4-yl group within the structure provides excellent compatibility with various polymerization techniques, making it a valuable component in the synthesis of high-performance polymers. Recent studies have demonstrated its ability to enhance the mechanical properties of biodegradable polymers, which could have significant implications for biomedical applications such as drug delivery systems and tissue engineering scaffolds.

The synthesis of N-(1-cyanocyclopentyl)-2-(2-{[(pyridazin-3-yl)amino]methyl}morpholin-4-yl)acetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring that the compound is suitable for both laboratory studies and potential industrial applications.

One of the most exciting developments in recent research is the discovery of this compound's ability to act as a bio-inspired catalyst in asymmetric synthesis reactions. The combination of its rigid structure and functional groups allows it to facilitate enantioselective reactions, which are crucial for the production of chiral pharmaceuticals. This property has led to collaborations between chemists and pharmacologists to explore its potential in streamlining drug discovery processes.

Moreover, the compound's thermal stability and solubility profile have been extensively studied, revealing its suitability for use in various industrial settings. Its ability to remain stable under high temperatures makes it an ideal candidate for applications in high-performance materials, while its solubility characteristics ensure ease of processing in both aqueous and organic solvents.

In conclusion, N-(1-cyanocyclopentyl)-2-(2-{[(pyridazin-3-yl)amino]methyl}morpholin-4-yl)acetamide (CAS No: 1394735-66-0) is a versatile compound with a wide range of potential applications. From neuroprotective therapies to advanced materials science, this molecule continues to be a focal point for researchers seeking innovative solutions across multiple disciplines.